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Compound of Interest

(3-Chloromethyl-phenyl)-acetic
Compound Name:

acid
CAS No.: 857165-45-8
Cat. No.: B1589176

Get Quote

Part 1: Executive Summary & Immediate Action

Do not treat this compound solely as a weak organic acid. (3-Chloromethyl-phenyl)-acetic
acid contains a chloromethyl moiety (benzylic halide), making it a potent alkylating agent and a
lachrymator.[1] Improper disposal can result in the alkylation of downstream biological systems
or the formation of toxic vapors in waste streams.

Core Disposal Directive:
e Primary Stream: High-Temperature Incineration (Halogenated Organic Waste).
¢ Prohibited: Do NOT pour down the drain. Do NOT mix with strong oxidizers or alkali metals.

+ Immediate Hazard: Corrosive (Skin Corr. 1B) and Suspected Carcinogen (Mutagenic).

Part 2: Hazard Profiling & Scientific Rationale

To safely handle this compound, one must understand the "Dual-Hazard" mechanism.
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Feature Chemical Moiety Hazard Consequence

Corrosive (pH < 2): Causes
o ) ) immediate tissue damage.[1]
Acidity Carboxylic Acid (-COOH) ) ) ) )
Compatible with organic acid

waste streams.

Genotoxic & Lachrymatory:
The benzylic carbon is highly
electrophilic.[1] It readily
Alkylation Chloromethyl Group (-CH=zCl) alkylates DNA (guanine N7
position) and proteins. This
moiety persists even if the acid

is neutralized.

The "Neutralization Fallacy": Many researchers attempt to "neutralize" this waste with Sodium
Hydroxide (NaOH). While this neutralizes the carboxylic acid, it may trigger a rapid, exothermic
hydrolysis of the chloromethyl group, releasing Hydrochloric Acid (HCI) fumes and generating
heat that can pressurize waste containers. Neutralization is NOT a disposal method; itis a
deactivation step only for trace residues.

Part 3: Waste Handling Decision Logic

The following workflow dictates the operational path based on the quantity and state of the
material.
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Figure 1: Decision tree for segregating bulk waste versus deactivating trace residues.[1]
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Part 4: Detailed Operational Protocols
Protocol A: Bulk Waste Disposal (Primary Method)

Use this for expired stock, reaction byproducts, or unused solids.[1]

» Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Avoid
metal containers due to potential HCI generation attacking the metal.

e Segregation:
o Class: Halogenated Organic Solvents/Acids.

o Do Not Mix With: Strong bases (exothermic polymerization risk), oxidizers (peroxides,
nitrates), or non-halogenated solvents (increases incineration cost).

e Labeling:
o Chemical Name: (3-Chloromethyl-phenyl)-acetic acid.[1][2][3]
o Hazards: Corrosive, Toxic, Lachrymator.

o Waste Code (USA): See Part 5.

Protocol B: Deactivation of Trace Residues (Glassware Cleaning)

Use this ONLY for cleaning spatulas, flasks, and syringes. Do NOT use for bulk waste.

Theory: We use a nucleophile (Thiosulfate) to displace the chloride under controlled conditions,
rendering the alkylating moiety inert before washing.

Reagents:

e Solution A: Sodium Thiosulfate (10% w/v in water).
e Solution B: Dilute Ammonia (5%).

Step-by-Step:

o PPE: Wear double nitrile gloves, safety goggles, and work inside a fume hood.
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e Soak: Immerse contaminated glassware in Solution A for 24 hours. The thiosulfate ion (

) acts as a soft nucleophile, attacking the chloromethyl group to form a non-volatile Bunte
salt.

e Rinse: After 24 hours, rinse the glassware with Solution B (Ammonia) to neutralize any
residual acid.

e Final Wash: Wash glassware with standard detergent and water.

» Disposal of Deactivation Fluid: The spent thiosulfate solution should be collected and tagged
as "Deactivated Halogenated Waste" for pickup. Do not pour down the drain.

Protocol C: Spill Response

o Evacuate: If the spill is outside a hood and vapors are detected (sharp, acrid odor), evacuate
the lab immediately.

o PPE: Full face shield, double gloves, lab coat.
o Absorb: Cover the liquid with dry sand, vermiculite, or a commercial "Acid/Solvent" spill kit.

o Critical: Do NOT use paper towels or sawdust. The reaction with cellulose can be
exothermic and potentially ignitable.

e Collect: Scoop absorbed material into a wide-mouth HDPE jar. Label as "Hazardous Waste:
Debris containing (3-Chloromethyl-phenyl)-acetic acid."[1]

Part 5: Regulatory Classification

Proper coding ensures the waste management facility incinerates the material at the correct
temperature (typically >1100°C) to prevent the formation of dioxins.
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Region

Classification

Code/Description

USA (RCRA)

Characteristic Waste

D002 (Corrosive) is the
primary characteristic if pH < 2.
[1] D003 (Reactive) may apply
if the specific derivative is
unstable. Note: While not a P-
or U-listed waste specifically, it
must be treated as Hazardous

Waste due to toxicity.

USA (DOT)

Transport

UN 3261 (Corrosive solid,
acidic, organic, n.o.s.) or UN
3265 (Corrosive liquid, acidic,

organic, n.0.s.).[1]

EU (EWC)

European Waste Code

16 05 06* (Laboratory
chemicals, consisting of or
containing hazardous
substances, including mixtures

of laboratory chemicals).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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